Cas no 2228224-05-1 (2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol
• CAS No: 2228224-05-1
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 6352289
• PubChem ID: 151292614
• Update Time: 2025-05-19

2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol
• EN300-1739641
• 2228224-05-1

• Inchi： 1S/C9H10FN3O/c1-6-2-7(4-8(10)3-6)9(5-14)12-13-11/h2-4,9,14H,5H2,1H3
• InChI Key： OASYTLWTPCLSPI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 195.08079011g/mol
• Monoisotopic Mass: 195.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 2228224-05-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 2228224-05-1) has emerged as a compound of significant interest. This molecule, characterized by its unique azido and fluoro functional groups, is widely studied for its potential applications in drug discovery, material science, and bioconjugation. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's 3-fluoro-5-methylphenyl moiety contributes to its lipophilicity, a critical factor in optimizing drug delivery systems. Recent trends in AI-driven drug design and click chemistry have further amplified its relevance, as scientists explore its utility in high-throughput screening and proteomics. Questions like "How does 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol improve pharmacokinetics?" or "What are the latest synthetic routes for azido-containing compounds?" are frequently searched, reflecting its growing importance in academic and industrial labs.

From a synthetic perspective, CAS No. 2228224-05-1 is often synthesized via nucleophilic substitution or Pd-catalyzed cross-coupling reactions. Its azido group enables efficient participation in Huisgen cycloaddition, a cornerstone of modern bioconjugation techniques. This property aligns with the rising demand for bioorthogonal chemistry tools, which are pivotal in labeling biomolecules without disrupting native biological processes.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of azido derivatives is emphasized in labs to ensure stability. The compound's fluorine atom enhances metabolic resistance, a feature leveraged in PET imaging probes and fluorinated pharmaceuticals—a hot topic in precision medicine discussions.

In summary, 2-azido-2-(3-fluoro-5-methylphenyl)ethan-1-ol exemplifies the intersection of innovation and practicality. Its multifaceted applications—from drug development to diagnostic agents—make it a staple in contemporary research, addressing key challenges like selective targeting and molecular imaging. As the scientific community continues to unravel its potential, this compound remains a focal point for breakthroughs in chemical biology and therapeutic design.